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Compound of Interest

Compound Name:
Morpholine-4-carboximidamide

Hydrobromide

Cat. No.: B128917 Get Quote

Technical Support Center: Morpholine-4-
carboximidamide Hydrobromide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists using Morpholine-4-carboximidamide hydrobromide
in their experiments. The information is compiled from publicly available data on the compound

and related chemical classes.

Frequently Asked Questions (FAQs)
Q1: What is Morpholine-4-carboximidamide hydrobromide and what are its potential

applications?

Morpholine-4-carboximidamide hydrobromide (CAS: 157415-17-3) is an organic compound

containing both a morpholine and a guanidine moiety.[1][2][3] Its chemical structure suggests

potential for a range of biological activities. While specific research on this compound is limited,

studies on its core components and related molecules suggest potential applications as an

antimicrobial, antioxidant, or enzyme inhibitor.[4] The morpholine group is often incorporated

into drug candidates to improve their pharmacokinetic properties, such as solubility and

metabolic stability.[5][6] The guanidine group is a key functional group in many biologically

active compounds and is known to interact with biological targets through hydrogen bonding

and electrostatic interactions.[7]
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Q2: What are the basic physicochemical properties of Morpholine-4-carboximidamide
hydrobromide?

While extensive experimental data for the hydrobromide salt is not readily available, the

properties of the closely related hydrochloride salt and the hydrobromide salt can be

summarized as follows:

Property Value Source

Molecular Formula C₅H₁₂BrN₃O [1][2][3][8]

Molecular Weight 210.075 g/mol [2]

Appearance
White to pale cream crystals or

powder
[8]

Solubility (of hydrochloride

salt)
42.3 mg/mL in water

Storage

Store in a cool, dry, well-

ventilated area away from

oxidizing agents and moisture.

The compound is noted to be

hygroscopic.

[2]

Q3: What are the primary safety concerns when handling this compound?

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Morpholine-4-carboximidamide hydrobromide is classified as a substance that

causes skin irritation and serious eye irritation.[1] Therefore, appropriate personal protective

equipment (PPE), including gloves and safety glasses, should be worn at all times. Given that

guanidine-based compounds can be toxic and irritating, it is crucial to handle this compound in

a well-ventilated area.[9]

Troubleshooting Guides
Issue 1: Compound Precipitation in Aqueous Buffers or
Cell Culture Media
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A common issue with morpholine derivatives is their limited solubility in aqueous solutions,

which can lead to compound precipitation.[10] This can result in inaccurate compound

concentrations and unreliable experimental results.

Symptoms:

Visible precipitate or cloudiness upon dilution of a DMSO stock solution into aqueous buffer.

Initially clear solution becomes cloudy over time during incubation.

Inconsistent results between replicate wells or experiments.

Troubleshooting Workflow:
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Precipitation Observed

Is the final concentration
below the aqueous solubility limit?

Reduce final concentration

No

Is the final DMSO
concentration >0.5%?

Yes

Optimize dilution scheme
to lower final DMSO %

Yes

Consider using solubility enhancers
(e.g., cyclodextrins, co-solvents)

No

Solution Clear

Preparation

Reaction Measurement

Prepare serial dilutions of
Morpholine-4-carboximidamide
hydrobromide and a standard

(e.g., Trolox).

Add the compound dilutions
and DPPH solution to a

96-well plate.

Prepare a working solution
of DPPH in a suitable solvent
(e.g., methanol or ethanol).

Incubate in the dark
at room temperature.

Measure the absorbance
at ~517 nm using a

plate reader.

Calculate the percentage of
radical scavenging activity.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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